Cas no 755756-81-1 (Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-)
755756-81-1 structure
Product Name:Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-
CAS No:755756-81-1
MF:C12H9ClN2O
MW:232.66566157341
CID:1774994
Update Time:2024-11-27
Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-
-
- Inchi: 1S/C12H9ClN2O/c13-12-2-1-10(8-15-12)11(16)7-9-3-5-14-6-4-9/h1-6,8H,7H2
- InChI Key: YEAOFQUZOOAOBH-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(Cl)N=C1)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 232.04047
Experimental Properties
- Density: 1.292±0.06 g/cm3(Predicted)
- Boiling Point: 425.3±35.0 °C(Predicted)
- PSA: 42.85
- pka: 5.00±0.10(Predicted)
Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
755756-81-1 (Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk